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Compound of Interest

Compound Name: 3-Bromopyridine-2-carbonitrile

Cat. No.: B014651

Introduction

3-Bromopyridine-2-carbonitrile, with the confirmed IUPAC name of 3-bromopyridine-2-
carbonitrile, is a significant heterocyclic compound widely utilized in the fields of medicinal
chemistry and materials science.[1] Its chemical structure, featuring a pyridine ring
functionalized with both a bromo and a cyano group, makes it a versatile and valuable
intermediate for the synthesis of more complex molecules.[2] This guide provides an in-depth
overview of its chemical properties, detailed experimental protocols for its synthesis, and its
applications in research and drug development, tailored for researchers, scientists, and
professionals in the field.

Chemical and Physical Properties

3-Bromopyridine-2-carbonitrile is typically a white to pale brown crystalline powder.[3] Its key
physicochemical properties are summarized in the table below, providing essential data for
laboratory and industrial applications.
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Property Value Reference

IUPAC Name 3-bromopyridine-2-carbonitrile [1]
3-Bromo-2-cyanopyridine, 3-

Synonyms o [3]
bromopicolinonitrile

CAS Number 55758-02-6 [11[3114]

Molecular Formula CeH3BrN2 [21[41[5]

Molecular Weight 183.01 g/mol [415116]
White to pale brown powder or

Appearance _ [21[3]
crystalline powder

Melting Point 93-98 °C [3114]

Boiling Point 120 °C /4 mmHg [3]

Density (Predicted)

1.72 £ 0.1 g/lcm3

[3]

Soluble in Dichloromethane,

Solubility [3]
Ether, Ethyl Acetate, Methanol
HCOPIUVJCIZALB-

InChiKey [1][3]14]
UHFFFAOYSA-N

SMILES BrclccenclC#N [1][4]

Synthesis and Experimental Protocols

The synthesis of 3-Bromopyridine-2-carbonitrile is most commonly achieved through the

cyanation of 3-bromopyridine 1-oxide. This method is efficient and provides high yields of the

desired product.

Experimental Protocol: Cyanation of 3-Bromopyridine 1-

Oxide

This protocol outlines a common laboratory procedure for the synthesis of 3-Bromopyridine-2-

carbonitrile.[3][7]
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Materials:

e 3-Bromopyridine 1-oxide

o Trimethylsilyl cyanide (TMSCN)

o Triethylamine (TEA)

o Acetonitrile (ACN), anhydrous

o Saturated sodium bicarbonate solution or 3N sodium carbonate solution
o Ethyl acetate or Dichloromethane

e Anhydrous sodium sulfate

» Hexane/ethyl acetate mixture for recrystallization

Procedure:

e Reaction Setup: In a round-bottom flask equipped with a reflux condenser and under a
nitrogen atmosphere, dissolve 3-bromopyridine 1-oxide (1 eq.) in anhydrous acetonitrile.

o Reagent Addition: To the solution, add triethylamine (2 eq.) followed by the dropwise addition
of trimethylsilyl cyanide (3 eq.).

o Reaction Conditions: Heat the reaction mixture to reflux (approximately 75-80 °C) and
maintain for 4 to 15 hours, monitoring the reaction progress by Thin Layer Chromatography
(TLC).[3][7]

o Work-up: After the reaction is complete, cool the mixture to room temperature and
concentrate it under reduced pressure to remove the solvent.

e Aqueous Wash: Pour the residue into a cold, saturated sodium bicarbonate or sodium
carbonate solution to quench any remaining reagents.[3][7]

o Extraction: Extract the aqueous layer multiple times with an organic solvent such as ethyl
acetate or dichloromethane.[3][7]
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e Drying and Concentration: Combine the organic extracts, dry over anhydrous sodium sulfate,
filter, and concentrate under reduced pressure to yield the crude product.

 Purification: Purify the crude solid by recrystallization from a hexane/ethyl acetate mixture or
by column chromatography to obtain pure 3-Bromopyridine-2-carbonitrile as a white solid.
[3] Reported yields for this process are typically high, ranging from 79% to 89%.[3]
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Reactants & Conditions

3-Bromopyridine 1-oxide Trimethylsilyl Cyanide Triethylamine Acetonitrile
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b014651#iupac-name-for-3-bromopyridine-2-
carbonitrile]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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